![molecular formula C₉H₂₀Cl₂N₂ B126764 Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane dihydrochloride CAS No. 135906-03-5](/img/structure/B126764.png)
Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane dihydrochloride
Overview
Description
Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane dihydrochloride is an impurity in the synthesis of Granisetron HCl . It is a specific serotonin (5HT3) receptor antagonist and is used as an antiemetic . The molecular formula is C9H18N2.2ClH and the formula weight is 227.177 .
Molecular Structure Analysis
The molecular formula of Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane dihydrochloride is C9H18N2.2ClH . The molecular weight is 154.25 g/mol . The IUPAC name is (1 S ,5 R )-9-methyl-9-azabicyclo [3.3.1]nonan-3-amine . The InChI is 1S/C9H18N2/c1-11-8-3-2-4-9 (11)6-7 (10)5-8/h7-9H,2-6,10H2,1H3/t7?,8-,9+ .Chemical Reactions Analysis
The specific chemical reactions involving Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane dihydrochloride are not detailed in the available resources .Physical And Chemical Properties Analysis
The molecular weight of Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane dihydrochloride is 154.25 g/mol . The XLogP3-AA value is 0.9 , which is a measure of the compound’s lipophilicity, indicating its potential for bioaccumulation.Scientific Research Applications
Serotonin Receptor Research
This compound is an impurity in the synthesis of Granisetron HCl , a specific serotonin (5HT3) receptor antagonist . It’s used in research to understand the binding affinity and action of serotonin antagonists, which are crucial in treating conditions like chemotherapy-induced nausea and vomiting.
Mechanism of Action
Target of Action
The primary target of Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane dihydrochloride is the serotonin (5HT3) receptor . Serotonin receptors are responsible for the release of neurotransmitters and hormones, playing a crucial role in various biological and neurological processes.
Mode of Action
Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane dihydrochloride interacts with its target, the serotonin (5HT3) receptor, by binding to it. This binding can inhibit the activity of the receptor, leading to changes in the cellular activities .
Biochemical Pathways
The compound’s interaction with the serotonin (5HT3) receptor affects the serotonin system and its related biochemical pathways. The downstream effects of this interaction can lead to changes in mood, cognition, and other neurological processes .
Result of Action
The molecular and cellular effects of Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane dihydrochloride’s action are primarily related to its inhibitory effect on the serotonin (5HT3) receptor. By inhibiting this receptor, the compound can affect the release of neurotransmitters and hormones, potentially leading to changes in various biological and neurological processes .
Safety and Hazards
properties
IUPAC Name |
(1R,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2.2ClH/c1-11-8-3-2-4-9(11)6-7(10)5-8;;/h7-9H,2-6,10H2,1H3;2*1H/t7?,8-,9+;; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYQLBGNYBPWAFH-XFRIOYGNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCCC1CC(C2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1[C@@H]2CCC[C@H]1CC(C2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane dihydrochloride | |
CAS RN |
135906-03-5 |
Source
|
| Record name | 9-methyl-9-azabicyclo[3.3.1]nonan-3-amine;dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,6-Dimethyl-3,4-dihydropyrido[2,3-b]pyrazin-2(1H)-one](/img/structure/B126685.png)
